bottromycin A(2)
bottromycin A(2)
Brand Name:
Vulcanchem
CAS No.:
15005-62-6
VCID:
VC0228019
InChI:
InChI=1S/C42H62N8O7S/c1-23(2)30-36(53)49-33(41(5,6)7)35(44-22-28(51)50-19-17-24(3)32(50)38(55)46-30)48-34(42(8,9)10)39(56)47-31(25(4)26-15-13-12-14-16-26)37(54)45-27(21-29(52)57-11)40-43-18-20-58-40/h12-16,18,20,23-25,27,30-34H,17,19,21-22H2,1-11H3,(H,44,48)(H,45,54)(H,46,55)(H,47,56)(H,49,53)
SMILES:
CC1CCN2C1C(=O)NC(C(=O)NC(C(=NCC2=O)NC(C(=O)NC(C(C)C3=CC=CC=C3)C(=O)NC(CC(=O)OC)C4=NC=CS4)C(C)(C)C)C(C)(C)C)C(C)C
Molecular Formula:
C42H62N8O7S
Molecular Weight:
823.1 g/mol
bottromycin A(2)
CAS No.: 15005-62-6
Main Products
VCID: VC0228019
Molecular Formula: C42H62N8O7S
Molecular Weight: 823.1 g/mol
| CAS No. | 15005-62-6 |
|---|---|
| Product Name | bottromycin A(2) |
| Molecular Formula | C42H62N8O7S |
| Molecular Weight | 823.1 g/mol |
| IUPAC Name | methyl 3-[[2-[[2-[(6-tert-butyl-13-methyl-2,8,11-trioxo-9-propan-2-yl-1,4,7,10-tetrazabicyclo[10.3.0]pentadec-4-en-5-yl)amino]-3,3-dimethylbutanoyl]amino]-3-phenylbutanoyl]amino]-3-(1,3-thiazol-2-yl)propanoate |
| Standard InChI | InChI=1S/C42H62N8O7S/c1-23(2)30-36(53)49-33(41(5,6)7)35(44-22-28(51)50-19-17-24(3)32(50)38(55)46-30)48-34(42(8,9)10)39(56)47-31(25(4)26-15-13-12-14-16-26)37(54)45-27(21-29(52)57-11)40-43-18-20-58-40/h12-16,18,20,23-25,27,30-34H,17,19,21-22H2,1-11H3,(H,44,48)(H,45,54)(H,46,55)(H,47,56)(H,49,53) |
| Standard InChIKey | KSIZLOPUXFSFNR-UHFFFAOYSA-N |
| SMILES | CC1CCN2C1C(=O)NC(C(=O)NC(C(=NCC2=O)NC(C(=O)NC(C(C)C3=CC=CC=C3)C(=O)NC(CC(=O)OC)C4=NC=CS4)C(C)(C)C)C(C)(C)C)C(C)C |
| Canonical SMILES | CC1CCN2C1C(=O)NC(C(=O)NC(C(=NCC2=O)NC(C(=O)NC(C(C)C3=CC=CC=C3)C(=O)NC(CC(=O)OC)C4=NC=CS4)C(C)(C)C)C(C)(C)C)C(C)C |
| Synonyms | ottromycin bottromycin sulfate bottromycin, A1-cpd bottromycin, B2-cpd bottromycin, C2-cpd |
| PubChem Compound | 3081434 |
| Last Modified | Nov 11 2021 |
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